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Compound of Interest

Compound Name:
N-(tert-Butoxycarbonyl)aniline-

13C6

Cat. No.: B140980 Get Quote

CAS Number: 176850-21-8

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-(tert-Butoxycarbonyl)aniline-13C6 is a stable isotope-labeled derivative of N-Boc-aniline, a

common protecting group for the amino functionality of aniline. The incorporation of six carbon-

13 atoms into the benzene ring makes this compound an invaluable tool in analytical and

research settings, particularly in the field of drug discovery and development. Its primary

application is as an internal standard in quantitative mass spectrometry-based assays, such as

liquid chromatography-mass spectrometry (LC-MS), for the precise measurement of aniline-

containing compounds and their metabolites.[1][2] The mass shift of +6 amu provided by the

13C6-label ensures clear differentiation from the unlabeled analyte, minimizing isotopic

interference and enhancing the accuracy of quantification.[1]

Chemical and Physical Properties
Precise experimental data for N-(tert-Butoxycarbonyl)aniline-13C6 is not readily available in

the public domain. The following tables summarize computed data and experimental data for its

unlabeled analogue, N-(tert-Butoxycarbonyl)aniline (CAS: 3422-01-3), which is expected to

have very similar physical properties.
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Table 1: Chemical Identifiers and Molecular Properties
Property Value Source

CAS Number 176850-21-8 PubChem[3]

Molecular Formula C5(13C)6H15NO2 BLD Pharm[4]

Molecular Weight 199.20 g/mol (Computed) PubChem[3]

IUPAC Name
tert-butyl N-phenylcarbamate-

1,2,3,4,5,6-13C6
PubChem[3]

Synonyms
N-BOC-aniline-13C6, tert-Butyl

N-phenylcarbamate-13C6
PubChem[3]

Table 2: Physical Properties (Computed and Analog
Data)

Property Value Source & Notes

Melting Point 133-137 °C
ChemicalBook (for unlabeled

analogue)[5]

Boiling Point 235.3 ± 9.0 °C (Predicted)
ChemicalBook (for unlabeled

analogue)[5]

Density 1.082 ± 0.06 g/cm³ (Predicted)
ChemicalBook (for unlabeled

analogue)[5]

Solubility
DMSO (Slightly), Methanol

(Slightly)

ChemicalBook (for unlabeled

analogue)[5]

Appearance White to pale brown solid
ChemicalBook (for unlabeled

analogue)[5]

Synthesis and Purification
A specific, detailed experimental protocol for the synthesis of N-(tert-Butoxycarbonyl)aniline-
13C6 is not publicly available. However, it can be readily synthesized from commercially

available Aniline-13C6 using standard procedures for the N-tert-butoxycarbonylation of

anilines.
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Experimental Protocol: General Synthesis of N-(tert-
Butoxycarbonyl)aniline-13C6
This protocol is adapted from established methods for the N-Boc protection of amines.

Materials:

Aniline-13C6 (CAS: 100849-37-4)[6]

Di-tert-butyl dicarbonate ((Boc)2O)

Anhydrous solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF))

Base (e.g., Triethylamine (TEA), N,N-Diisopropylethylamine (DIPEA))

Saturated aqueous sodium bicarbonate (NaHCO3) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

Silica gel for column chromatography

Solvents for chromatography (e.g., Hexanes, Ethyl Acetate)

Procedure:

Reaction Setup: In a clean, dry round-bottom flask, dissolve Aniline-13C6 (1.0 equivalent) in

the chosen anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon).

Addition of Base: Add the base (1.1 to 1.5 equivalents) to the solution and stir for 5-10

minutes at room temperature.

Addition of (Boc)2O: Slowly add a solution of di-tert-butyl dicarbonate (1.1 to 1.2 equivalents)

in the same anhydrous solvent to the reaction mixture.

Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of

the reaction by Thin Layer Chromatography (TLC) until the starting material (Aniline-13C6) is
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consumed.

Workup:

Quench the reaction by adding water or saturated aqueous NaHCO3 solution.

Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., DCM

or Ethyl Acetate).

Wash the combined organic layers sequentially with water and brine.

Dry the organic layer over anhydrous MgSO4 or Na2SO4, filter, and concentrate under

reduced pressure to obtain the crude product.

Purification: Purify the crude product by flash column chromatography on silica gel using an

appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield pure N-(tert-
Butoxycarbonyl)aniline-13C6.

Diagram of the Synthesis Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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